Cas no 1119450-09-7 (N-(3-Bromobenzyl)-N-cyclopentyl-N-methylamine)

• Product Name: N-(3-Bromobenzyl)-N-cyclopentyl-N-methylamine
• CAS No: 1119450-09-7
• MF: C₁₃H₁₈BrN
• MW: 268.192722797394
• CID: 4680374
• Update Time: 2025-10-21

N-(3-Bromobenzyl)-N-cyclopentyl-N-methylamine Chemical and Physical Properties

Names and Identifiers

• N-(3-bromobenzyl)-N-cyclopentyl-N-methylamine
• N-(3-bromobenzyl)-N-methylcyclopentanamine
• N-[(3-bromophenyl)methyl]-N-methylcyclopentanamine
• STK503956
• T2166
• N-(3-Bromobenzyl)-N-cyclopentyl-N-methylamine

• Inchi： 1S/C13H18BrN/c1-15(13-7-2-3-8-13)10-11-5-4-6-12(14)9-11/h4-6,9,13H,2-3,7-8,10H2,1H3
• InChI Key： LFFJNYQBWRNPDW-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CN(C)C1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 189
• Topological Polar Surface Area: 3.2

Additional information on N-(3-Bromobenzyl)-N-cyclopentyl-N-methylamine

N-(3-Bromobenzyl)-N-cyclopentyl-N-methylamine (CAS No. 1119450-09-7): A Comprehensive Overview

N-(3-Bromobenzyl)-N-cyclopentyl-N-methylamine (CAS No. 1119450-09-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of N-(3-Bromobenzyl)-N-cyclopentyl-N-methylamine consists of a bromobenzyl group, a cyclopentyl ring, and a methyl group, all attached to a central nitrogen atom. This combination of functional groups imparts distinct chemical properties that make it an attractive candidate for drug design and synthesis. The bromine atom, in particular, can serve as a reactive site for further chemical modifications, enhancing the compound's versatility.

Recent studies have explored the biological activities of N-(3-Bromobenzyl)-N-cyclopentyl-N-methylamine. One notable area of research is its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are targets for many therapeutic interventions. Research has shown that N-(3-Bromobenzyl)-N-cyclopentyl-N-methylamine can interact with specific GPCRs, potentially modulating their activity and influencing downstream signaling cascades.

In addition to its receptor-modulating properties, N-(3-Bromobenzyl)-N-cyclopentyl-N-methylamine has been investigated for its anti-inflammatory effects. Inflammatory diseases, such as arthritis and inflammatory bowel disease (IBD), are major health concerns worldwide. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models. These findings suggest that N-(3-Bromobenzyl)-N-cyclopentyl-N-methylamine may have therapeutic potential in the treatment of inflammatory conditions.

The pharmacokinetic properties of N-(3-Bromobenzyl)-N-cyclopentyl-N-methylamine have also been studied to evaluate its suitability as a drug candidate. Pharmacokinetic data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has been shown to have good oral bioavailability and a reasonable half-life, which are important considerations for drug development. Furthermore, toxicity studies have revealed that N-(3-Bromobenzyl)-N-cyclopentyl-N-methylamine is well-tolerated at therapeutic doses, with no significant adverse effects observed in preclinical models.

The synthetic route to produce N-(3-Bromobenzyl)-N-cyclopentyl-N-methylamine is well-established and involves several key steps. The synthesis typically begins with the bromination of benzene to form 3-bromobenzene, which is then converted into 3-bromobenzaldehyde. The aldehyde is subsequently reduced to form 3-bromobenzyl alcohol, which is then reacted with cyclopentylmagnesium bromide to form the corresponding alcohol derivative. Finally, methylation and deprotection steps yield the desired product. This synthetic pathway is efficient and scalable, making it suitable for large-scale production.

In conclusion, N-(3-Bromobenzyl)-N-cyclopentyl-N-methylamine (CAS No. 1119450-09-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it an attractive candidate for further investigation and potential development as a therapeutic agent. Ongoing research continues to explore its full potential in various medical fields.